Cas no 100921-66-2 (2-bromo-3-butylpyridine)

2-Bromo-3-butylpyridine is a brominated pyridine derivative characterized by the presence of a butyl substituent at the 3-position and a bromine atom at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromine moiety enables efficient functionalization through cross-coupling reactions, such as Suzuki or Negishi couplings, while the butyl chain may influence solubility and steric properties. The structural features of 2-bromo-3-butylpyridine make it valuable for constructing complex heterocyclic frameworks. It is typically handled under inert conditions due to its sensitivity to moisture and air.
2-bromo-3-butylpyridine structure
2-bromo-3-butylpyridine structure
Product Name:2-bromo-3-butylpyridine
CAS No:100921-66-2
MF:C9H12BrN
MW:214.102281570435
MDL:MFCD31589553
CID:5607635
PubChem ID:13452231
Update Time:2025-06-08

2-bromo-3-butylpyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-bromo-3-butyl-
    • EN300-840458
    • 2-Bromo-3-butylpyridine
    • 100921-66-2
    • 2-bromo-3-butylpyridine
    • MDL: MFCD31589553
    • Inchi: 1S/C9H12BrN/c1-2-3-5-8-6-4-7-11-9(8)10/h4,6-7H,2-3,5H2,1H3
    • InChI Key: TXEUQEFTDQKEAN-UHFFFAOYSA-N
    • SMILES: C1(Br)=NC=CC=C1CCCC

Computed Properties

  • Exact Mass: 213.01531g/mol
  • Monoisotopic Mass: 213.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.300±0.06 g/cm3(Predicted)
  • Boiling Point: 266.5±20.0 °C(Predicted)
  • pka: 1.12±0.10(Predicted)

2-bromo-3-butylpyridine Pricemore >>

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